Cas no 150017-40-6 (Methyl 1,2,3-triazine-5-carboxylate)

Methyl 1,2,3-triazine-5-carboxylate structure
150017-40-6 structure
Product Name:Methyl 1,2,3-triazine-5-carboxylate
CAS No:150017-40-6
MF:C5H5N3O2
MW:139.112100362778
CID:1026743
PubChem ID:329772591
Update Time:2025-04-20

Methyl 1,2,3-triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1,2,3-triazine-5-carboxylate
    • methyl triazine-5-carboxylate
    • 1,2,3-triazine-5-carboxylic acid, methyl ester
    • LogP
    • 5-Methoxycarbonyl-1,2,3-triazine
    • DB-351744
    • CS-0447115
    • 150017-40-6
    • DTXSID00569167
    • Methyl1,2,3-triazine-5-carboxylate
    • EN300-7213500
    • MDL: MFCD13195446
    • Inchi: 1S/C5H5N3O2/c1-10-5(9)4-2-6-8-7-3-4/h2-3H,1H3
    • InChI Key: DZONTPIFZFRSGP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN=NC=1)=O

Computed Properties

  • Exact Mass: 139.03825
  • Monoisotopic Mass: 139.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.97

Methyl 1,2,3-triazine-5-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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